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Compound of Interest

Compound Name: 1-Fluoroprop-1-ene
CAS No.: 406-33-7
Cat. No.: B11720285
Get Quote
. J

CAS: 1636-34-6 (Generic) | Formula:
| MW: 60.07 g/mol

Executive Summary

1-Fluoroprop-1-ene represents a fundamental fluoroalkene system often used as a probe for
stereoelectronic effects (specifically the "cis effect”) and as a building block in the synthesis of
fluorinated bioisosteres. Unlike non-fluorinated alkenes, 1-fluoroprop-1-ene exhibits a
thermodynamic preference for the

(cis) isomer over the

(trans) isomer, a phenomenon attributed to attractive electrostatic interactions and
hyperconjugation (

)

This guide provides the definitive spectroscopic fingerprints required to identify and quantify
these isomers in complex mixtures.
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NMR Spectroscopy: The Primary Identification Tool

Nuclear Magnetic Resonance (NMR) is the most robust method for distinguishing the

stereoisomers. The presence of the fluorine atom (

, 100% abundance) introduces large heteronuclear couplings (

) that dominate the spectrum.

NMR Data (Proton)

The vicinal proton-proton coupling constant (

) is the definitive metric for isomer assignment.

Parameter

(2)-1-Fluoroprop-1-
ene (Cis)

(E)-1-Fluoroprop-1-
ene (Trans)

Diagnostic Note

(Vicinal H-H)

45-55Hz

11.0-12.0Hz

Primary Differentiator.
Trans coupling is

significantly larger.

(Geminal)

~80 Hz

~80 Hz

Large doublet splitting
on H1; similar for both

isomers.

(Vicinal)

~10-20 Hz

~20-40 Hz

Trans H-F coupling is
generally larger than
Cis H-F.

(H1, =CHF)

~6.0 - 6.5 ppm (ddq)

~6.0 - 6.5 ppm (ddq)

Deshielded by F;
appears as a doublet
of doublets of

quartets.

(H2, =CH-Me)

~4.5 - 5.0 ppm (dm)

~4.5 - 5.0 ppm (dm)

Shielded relative to
H1.

(H3, -CH

~1.60 ppm (dd)

~1.65 ppm (dd)

Couples to both H2

and F (long range

).
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NMR Data (Fluorine)

Fluorine shifts are highly sensitive to stereochemistry.
e Chemical Shift Range:

-100 to -140 ppm (relative to CFCI

)

» Pattern: The fluorine signal appears as a complex multiplet (typically a doublet of doublets of
quartets) due to coupling with the geminal proton (large

), the vicinal proton, and the methyl protons.

Isomer Assignment Logic (DOT Visualization)

The following decision tree illustrates the workflow for assigning the configuration of a 1-

fluoroprop-1-ene sample based on

NMR coupling constants.
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Acquire 1H NMR Spectrum

(Focus on Vinyl Region 4.5 - 6.5 ppm)

Identify H1 (=CHF) Signal
Look for large Geminal Coupling (~80 Hz)

'

Measure Vicinal Coupling (3J_HH)
between H1 and H2

Value of 3J_HH?

Assignment: (Z)-Isomer (Cis) Assignment: (E)-Isomer (Trans)
3J HH=45Hz 3J_HH=11.0 Hz
Thermodynamically Favored Thermodynamically Less Stable

Click to download full resolution via product page

Caption: Logic flow for stereochemical assignment using vicinal proton-proton coupling
constants.

Mass Spectrometry (MS)

The mass spectrum of 1-fluoroprop-1-ene is dominated by fragmentation of the propene
backbone and loss of the methyl group.

lonization Mode: Electron Impact (El, 70 eV)
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. Relative .
mlz lon Identity Structure . Interpretation
Intensity
[CH
60 M High Molecular lon.
CH=CHF]
[CH
Loss of allylic
59 M-H] Medium Y
C=CHF] hydrogen.
[M-CH Loss of methyl
45 | [CH=CHF] Base Peak group (benzylic-
type cleavage).
[CH
Loss of Fluorine
41 M-Fl High .
CH=CH] (Allyl cation).
[C
H ) Rearrangement
39 Cyclopropenyl Medium
product.
]
[C
H ) ) ] Breakdown of
27 Vinyl cation Medium

the carbon chain.

Fragmentation Pathway: The stability of the [CH=CHF]

cation (m/z 45) makes

-cleavage (loss of methyl) the dominant pathway.

Infrared Spectroscopy (IR)
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IR is useful for confirming the functional group (fluoroalkene) but less specific for isomer ratio
quantification compared to NMR.

e C=C Stretch: 1650 — 1675 cm

(Strong).

o The bond is polarized by the fluorine, increasing the intensity relative to propene.
e C-F Stretch: 1100 — 1200 cm

(Very Strong).

o Broad, intense band characteristic of vinyl fluorides.

e C-H Out-of-Plane Bending (Wag):

o Trans (E): ~930 — 960 cm

o Cis (Z): ~650 — 750 cm

(often obscured or shifted by C-F modes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]

2. pubs.aip.org [pubs.aip.org]
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Manual [manual.g-chem.com]

¢ To cite this document: BenchChem. [1-Fluoroprop-1-ene: Spectroscopic Characterization &
Isomer Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11720285/docs#1-fluoroprop-1-ene-spectroscopic-
characterization-isomer-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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